Cas no 52094-97-0 (Ethyl 2-(2-chlorophenoxy)acetate)

• Product Name: Ethyl 2-(2-chlorophenoxy)acetate
• CAS No: 52094-97-0
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 384501
• PubChem ID: 302826
• Update Time: 2025-04-19

Ethyl 2-(2-chlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chlorophenoxy)acetate
• (2-CHLORO-PHENOXY)-ACETIC ACID ETHYL ESTER
• Acetic acid,2-(2-chlorophenoxy)-, ethyl ester
• AC1L71DP
• CTK6F9114
• ethyl (2-chlorophenoxy)acetate
• MolPort-000-162-210
• NSC190550
• SBB029883
• STK072081
• SureCN2011265
• NSC 190550
• (2-Chlorophenoxy)acetic Acid Ethyl Ester
• Ethyl 2-chlorophenoxyacetate
• (2-Chlorophenoxy)-acetic acid ethyl ester
• SCHEMBL2011265
• DTXSID50307258
• AKOS000308042
• VJGDGQCMUALSPH-UHFFFAOYSA-N
• NSC-190550
• ethyl2-(2-chlorophenoxy)acetate
• 52094-97-0

• MDL： MFCD00805970
• Inchi： 1S/C10H11ClO3/c1-2-13-10(12)7-14-9-6-4-3-5-8(9)11/h3-6H,2,7H2,1H3
• InChI Key： VJGDGQCMUALSPH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(=O)OCC

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 281.3°Cat760mmHg
• Flash Point: 113.6°C
• Refractive Index: 1.511
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives